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Compound of Interest

Compound Name: Eupahualin C

Cat. No.: B15596622

Get Quote

An In-depth Examination of the Chemical Properties, Biological Activities, and Associated

Methodologies of the Flavonol Glycoside Eupalin.

This technical guide provides a comprehensive overview of Eupalin, a flavonol glycoside with

significant therapeutic potential. The document is intended for researchers, scientists, and

professionals in the field of drug development, offering detailed information on its chemical

characteristics, biological functions, and the experimental protocols necessary for its study.

Chemical and Physical Properties
Eupalin, a naturally occurring flavonoid, is primarily isolated from plants of the Eupatorium

genus, such as Eupatorium ligustrinum.[1] It is structurally defined as a eupalitin 3-O-

rhamnoside.[1] The fundamental chemical and physical properties of Eupalin are summarized

below.
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Property Value Reference

CAS Number 29617-75-2 [2]

Molecular Formula C₂₃H₂₄O₁₁ [2]

Molecular Weight 476.43 g/mol

IUPAC Name

5-hydroxy-2-(4-

hydroxyphenyl)-6,7-dimethoxy-

3-[(2S,3R,4R,5R,6S)-3,4,5-

trihydroxy-6-methyloxan-2-

yl]oxychromen-4-one

[2]

Synonyms
Eupalin, T9YV6RMN56, NSC-

134057
[2]

Predicted XlogP 1.5 [2]

Topological Polar Surface Area 164 Å² [2]

Solubility

Flavonoids like Eupalin are

generally soluble in organic

solvents such as Dimethyl

Sulfoxide (DMSO) and ethanol,

and poorly soluble in water.

Specific quantitative solubility

data for Eupalin is not readily

available.

[3][4][5][6]

Melting Point
Not specified in the reviewed

literature.

Biological Activities and Therapeutic Potential
Eupalin and its aglycone, eupatilin, have demonstrated a range of biological activities,

positioning them as compounds of interest for therapeutic development. The primary areas of

investigation include their anti-inflammatory, anticancer, and antioxidant properties.

Anti-inflammatory Activity
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Eupalin and related compounds exert potent anti-inflammatory effects through the modulation

of key signaling pathways. Studies on the aglycone, eupatilin, show that it can suppress the

production of pro-inflammatory mediators. This is achieved by inhibiting pathways such as NF-

κB, JAK2/STAT3, TLR4/MyD88, MAPK, and PI3K/AKT. The inhibition of these pathways leads

to a reduction in inflammatory cytokines like IL-1β, IL-6, and TNF-α.

Activity Key Findings Model System IC₅₀ Values Reference

Anti-

inflammatory

Inhibition of NO

release from

LPS-stimulated

macrophages.

Murine RAW

264.7

macrophages

Eupafolin: 6 µM [7]

Anti-

inflammatory

Down-regulation

of cytokines

(CSF-3, IL-1α,

IL-1β) and

chemokines

(CCL2, CCL22,

CXCL10).

Murine RAW

264.7

macrophages

Not specified [7]

Anti-

inflammatory

Inhibition of

oxidative burst.

Chemiluminesce

nce assay

EASPA*: 10.31 ±

1.11 μg/mL
[8]

*EASPA: Ethyl acetate soluble proanthocyanidins, a fraction containing compounds like

Eupalin.

Anticancer Activity
The anticancer properties of Eupalin and its derivatives have been observed in various cancer

cell lines. The mechanisms of action are multifaceted, involving the induction of apoptosis, cell

cycle arrest, and the inhibition of cancer cell proliferation, migration, and invasion.
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Cancer Type
Mechanism of
Action

Cell Line(s) IC₅₀ Values Reference

Ovarian Cancer

Induction of

apoptosis, cell

cycle arrest,

ROS generation,

inhibition of PI3K

and MAPK

pathways.

Not specified Not specified

Various Cancers Cytotoxic effects.

HTB-26 (breast),

PC-3

(pancreatic),

HepG2

(hepatocellular)

10 - 50 µM for

related

compounds

[9]

HeLa Cells Cytotoxicity. HeLa
EASPA: 18.78 ±

0.90 μg/mL
[8]

PC3 Cells Cytotoxicity. PC3
EASPA: 44.21 ±

0.73 μg/mL
[8]

*EASPA: Ethyl acetate soluble proanthocyanidins.

Antioxidant Activity
Eupalin's flavonoid structure contributes to its antioxidant properties. It can scavenge free

radicals, which is a key mechanism in mitigating oxidative stress-related cellular damage.
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Assay Key Findings IC₅₀ Values Reference

DPPH Radical

Scavenging

Radical scavenging

activity.

EASPA: 11.02 ± 0.60

μg/mL
[8]

Superoxide Radical

Scavenging

Radical scavenging

activity.

EASPA: 26.11 ± 0.72

μg/mL
[8]

DPPH Radical

Scavenging

Radical scavenging

activity of a plant

extract containing

flavonoids.

297.55 µg /mL for the

extract
[10]

*EASPA: Ethyl acetate soluble proanthocyanidins.

Signaling Pathways Modulated by Eupalin and
Related Flavonoids
The therapeutic effects of Eupalin are mediated through its interaction with several intracellular

signaling pathways. Below are graphical representations of these pathways, illustrating the

points of intervention by Eupalin and its analogs.
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Caption: Eupalin's anti-inflammatory action via inhibition of the NF-κB pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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